Cas no 1805207-60-6 (Ethyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805207-60-6
• MF: C₁₁H₉F₆NO₂
• MW: 301.185084104538
• CID: 4886515
• Update Time: 2025-10-10

Ethyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H9F6NO2/c1-2-20-7(19)3-5-8(9(12)13)6(11(15,16)17)4-18-10(5)14/h4,9H,2-3H2,1H3
• InChI Key： GYOUKCVVKZUYFM-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CN=C(C=1CC(=O)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-acetate

Comprehensive Analysis of Ethyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805207-60-6)

The compound Ethyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805207-60-6) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring multiple fluorine substituents, enhances its reactivity and bioavailability, making it a subject of interest for researchers and industry professionals. The presence of difluoromethyl, fluoro, and trifluoromethyl groups contributes to its distinct chemical properties, such as improved metabolic stability and lipophilicity.

In recent years, fluorinated compounds like Ethyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-acetate have gained attention due to their role in drug discovery and development. Fluorine incorporation is a common strategy to optimize drug candidates, as it can enhance binding affinity and reduce off-target effects. This compound's pyridine core is particularly valuable in medicinal chemistry, often serving as a scaffold for bioactive molecules targeting various diseases, including cancer and infectious diseases.

The agrochemical industry also benefits from fluorinated pyridines, as they are frequently used in the synthesis of herbicides and pesticides. The trifluoromethyl group, in particular, is known to improve the efficacy of agrochemicals by increasing their resistance to degradation and enhancing target specificity. Researchers are actively exploring the potential of CAS No. 1805207-60-6 in developing next-generation crop protection agents with lower environmental impact.

From a synthetic chemistry perspective, the preparation of Ethyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-acetate involves multi-step reactions, including fluorination and esterification. Advanced techniques such as palladium-catalyzed cross-coupling and nucleophilic aromatic substitution are often employed to achieve high yields and purity. The compound's acetate moiety further expands its utility as an intermediate for derivatization, enabling the creation of diverse analogs for structure-activity relationship studies.

Environmental and safety considerations are critical when working with fluorinated compounds. While CAS No. 1805207-60-6 is not classified as hazardous, proper handling and disposal protocols should be followed to minimize any potential risks. Recent advancements in green chemistry aim to reduce the environmental footprint of fluorinated compound synthesis, aligning with global sustainability goals.

In summary, Ethyl 4-(difluoromethyl)-2-fluoro-5-(trifluoromethyl)pyridine-3-acetate represents a versatile and valuable compound in both pharmaceutical and agrochemical research. Its unique structural features and broad applicability make it a focal point for innovation, addressing current challenges in drug development and sustainable agriculture. As the demand for fluorinated compounds grows, this molecule is poised to play a pivotal role in shaping future scientific breakthroughs.